1-Bromo-3-nitronaphthalene

• CAS: 7499-65-2

Core Science & Biosynthesis

Molecular Structure and Formula of 1-Bromo-3-nitronaphthalene

[1][2]

Executive Summary

1-Bromo-3-nitronaphthalene (CAS: 7499-65-2 or 102153-47-9 ) is a disubstituted naphthalene derivative characterized by a meta-like relationship between the bromine and nitro functional groups on the same aromatic ring.[1][2] Unlike the more common 1,4- or 1,2-isomers formed via direct electrophilic substitution, the 1,3-isomer represents a "mismatched" substitution pattern that typically requires indirect synthetic strategies such as the Sandmeyer reaction for high regiochemical fidelity.

This compound serves as a critical intermediate in the synthesis of polycyclic aromatic hydrocarbons (PAHs), pharmaceutical candidates, and advanced optoelectronic materials where precise substituent positioning is required to modulate band gaps or steric properties.

Key Physical Data

Property	Value	Source
Molecular Formula		PubChem [1]
Molecular Weight	252.07 g/mol	Calculated
Melting Point	97–98 °C	BenchChem [2], ChemBK [3]
Appearance	Pale yellow to brown crystalline solid	[2]
Solubility	Soluble in , DMSO, hot ethanol; Insoluble in water	[2]

Part 1: Molecular Architecture & Connectivity

Structural Analysis

The molecule consists of a planar naphthalene core substituted at the C1 and C3 positions.

• C1 Position (Bromine): The heavy bromine atom provides significant spin-orbit coupling, making this scaffold useful for phosphorescent materials.

• C3 Position (Nitro): The nitro group acts as a strong electron-withdrawing group (EWG), deactivating the ring and influencing the chemical shifts of adjacent protons.

• The 1,3-Relationship: This arrangement places the substituents in a meta relationship within the first ring. Sterically, this is less congested than the 1,2- (ortho) or 1,8- (peri) relationships, allowing the nitro group to remain largely coplanar with the ring, maximizing conjugation.

Connectivity Diagram

The following diagram illustrates the specific numbering and connectivity, highlighting the "meta" relationship on Ring A.

Figure 1: Connectivity map of 1-Bromo-3-nitronaphthalene. Note the separation by one carbon (C2) between the functional groups.

Part 2: Synthesis & Fabrication[11]

The "Mismatch" Challenge

Direct nitration of 1-bromonaphthalene yields primarily the 1,4- and 1,2-isomers due to the ortho-para directing nature of the bromine (despite deactivation) and the alpha-selectivity of the naphthalene ring. Consequently, the 1,3-isomer cannot be efficiently synthesized via direct electrophilic aromatic substitution .

Preferred Route: The Sandmeyer Protocol

The most authoritative and regioselective route involves the Sandmeyer reaction starting from 3-nitro-1-naphthylamine . This ensures the functional groups are locked into the correct positions before the final halogenation step.

Reaction Scheme

• Precursor: 3-Nitro-1-naphthylamine (prepared via partial reduction of 1,3-dinitronaphthalene or nitration of protected 1-naphthylamine).

• Diazotization: Conversion of the amine to the diazonium salt using sodium nitrite and acid.[3]

• Substitution: Displacement of the diazonium group with bromide using Copper(I) Bromide (CuBr).

Figure 2: Regioselective synthesis via the Sandmeyer reaction.

Experimental Protocol (Sandmeyer Method)

Note: This protocol assumes access to the 3-nitro-1-naphthylamine precursor.

Step 1: Diazotization

• Dissolution: Dissolve 10 mmol of 3-nitro-1-naphthylamine in 15 mL of concentrated

  .

• Cooling: Cool the mixture to 0–5 °C in an ice-salt bath.

• Nitrosation: Add a solution of

  (1.1 eq) in water dropwise, maintaining temperature below 5 °C. Stir for 30 minutes to generate the diazonium salt.

Step 2: Bromination

• Catalyst Prep: In a separate flask, dissolve CuBr (1.2 eq) in 48% HBr (10 mL).

• Addition: Slowly add the cold diazonium solution to the CuBr solution with vigorous stirring. Expect nitrogen gas evolution.

• Heating: Once addition is complete and gas evolution subsides, heat the mixture to 60–70 °C for 1 hour to drive the reaction to completion.

Step 3: Workup

• Extraction: Dilute with water and extract with dichloromethane (

  ).

• Wash: Wash organic layer with

  (aq) and brine.

• Purification: Recrystallize from ethanol or purify via column chromatography (Silica gel, Hexane/EtOAc) to yield pale yellow crystals (MP: 97–98 °C).

Part 3: Characterization & Identification

NMR Spectroscopy

The 1,3-substitution pattern creates a distinct signature in the proton NMR, particularly for the protons on Ring A (H2 and H4).

Proton	Chemical Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
H-2	8.60 – 8.70	Doublet (d)		Most Deshielded. Located between two EWGs (Br and ).
H-4	8.35 – 8.45	Doublet (d)		Ortho to , peri to H5. Shows meta-coupling to H2.
H-8	8.20 – 8.30	Multiplet	-	Peri to Br (deshielding effect).
H-5,6,7	7.60 – 7.80	Multiplet	-	Remaining aromatic protons.

Data Interpretation: The presence of a meta-coupling constant (~2 Hz) between the two most downfield signals (H2 and H4) confirms the 1,3-relationship. In 1,2- or 1,4-isomers, these protons would show ortho-coupling (~8 Hz) or no coupling (singlets), respectively.

Mass Spectrometry

• Molecular Ion:

  251 ( ) and 253 ( ).

• Pattern: A characteristic 1:1 doublet intensity ratio for the molecular ion peaks confirms the presence of a single bromine atom.

• Fragmentation: Loss of

  ( ) and subsequent loss of Br ( ).

References

• PubChem. 1-Bromo-3-nitronaphthalene (Compound). National Library of Medicine. Available at: [Link][4]

• ChemBK. CAS 102153-47-9 Properties and Safety. Available at: [Link]

• Hodgson, H. H., & Hathway, D. E. (1944). The preparation of 1:3-disubstituted naphthalenes. Journal of the Chemical Society. (Classic reference for the Sandmeyer route).[5][3]

• LookChem. 1-Bromo-3-nitronaphthalene Product Information. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Characterization of 1-Bromo-3-nitronaphthalene: Melting and Boiling Point Determination

Abstract

This technical guide provides a comprehensive framework for the determination of the melting and boiling points of 1-Bromo-3-nitronaphthalene, a substituted aromatic compound of interest in synthetic chemistry and materials science. Recognizing that established physicochemical data for this specific isomer may not be readily available in standard literature, this document emphasizes the fundamental principles and detailed experimental protocols necessary for its characterization. The guide is structured to provide researchers, scientists, and drug development professionals with not only the procedural steps but also the underlying scientific rationale, ensuring robust and reliable data generation. We delve into the theoretical basis of phase transitions, the critical importance of sample purity, and step-by-step methodologies for both melting and boiling point analysis, tailored for a research environment where sample quantities may be limited.

Introduction to 1-Bromo-3-nitronaphthalene and the Imperative for Accurate Physical Constant Determination

1-Bromo-3-nitronaphthalene is a disubstituted naphthalene derivative featuring both an electron-withdrawing nitro group and a halogen substituent. The specific positioning of these groups on the naphthalene core dictates its electronic properties, reactivity, and intermolecular interactions, which in turn govern its physical characteristics such as melting and boiling points. These fundamental constants are among the first and most critical pieces of data determined for a newly synthesized compound. They serve as primary indicators of purity; a sharp, well-defined melting point is characteristic of a pure substance, whereas impurities typically lead to a depressed and broadened melting range.[1] Furthermore, these values are essential for a variety of applications, from designing purification protocols like recrystallization and distillation to predicting solubility and understanding polymorphic behavior, which is of paramount importance in the pharmaceutical industry.

The structure of 1-Bromo-3-nitronaphthalene—a rigid, planar aromatic system—suggests that van der Waals forces will be a significant intermolecular interaction.[2] The presence of the polar nitro group introduces dipole-dipole interactions, which are expected to increase both the melting and boiling points compared to unsubstituted naphthalene. The bromine atom further contributes to the molecular weight and polarizability, also tending to raise these values.[2][3]

The Cornerstone of Accurate Measurement: Sample Purification

The axiom that the purity of a sample dictates the accuracy of its physical constant determination cannot be overstated. Impurities disrupt the crystalline lattice of a solid, requiring less energy to overcome the intermolecular forces, which results in a lower and broader melting point range.[4][5] Therefore, prior to any analysis, rigorous purification of the synthesized 1-Bromo-3-nitronaphthalene is mandatory.

Recommended Purification Protocol: Recrystallization

Recrystallization is the gold standard for purifying solid organic compounds.[6][7] The process relies on the differential solubility of the compound of interest and its impurities in a chosen solvent at different temperatures.

Step-by-Step Recrystallization Protocol:

• Solvent Selection: The ideal solvent is one in which 1-Bromo-3-nitronaphthalene is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Potential solvents for a polar aromatic compound like this could include ethanol, methanol, or acetic acid. A solvent mixture (e.g., ethanol/water) might also be effective.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 1-Bromo-3-nitronaphthalene in the minimum amount of the chosen boiling solvent to create a saturated solution.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation. Slow cooling is crucial for the formation of a pure, well-defined crystal lattice.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the crystals thoroughly, for instance, in a vacuum oven, to remove any residual solvent.[8]

Experimental Determination of Melting Point

The capillary method is a precise and widely adopted technique for melting point determination, requiring only a small amount of sample.[9] This can be performed using a traditional Thiele tube setup or a modern digital melting point apparatus.

Causality in Experimental Design

The key to an accurate melting point determination is a slow heating rate (approximately 1-2 °C per minute) near the melting point. Rapid heating does not allow for thermal equilibrium to be established between the sample, the thermometer, and the heating medium, leading to an erroneously wide melting range.[10] The reported melting point should always be a range, from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.[10] For a pure compound, this range is typically narrow (0.5-1.5 °C).[1]

Protocol for Capillary Melting Point Determination

• Sample Preparation: Place a small amount of the dry, purified 1-Bromo-3-nitronaphthalene onto a watch glass. Finely crush the crystals into a powder.

• Loading the Capillary Tube: Tap the open end of a capillary tube (sealed at one end) into the powdered sample. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. A sample height of 2-3 mm is sufficient.[9][10]

• Apparatus Setup (Thiele Tube):

  • Attach the capillary tube to a thermometer using a small rubber band or wire, aligning the sample with the thermometer bulb.[11]

  • Place the thermometer and attached capillary into a Thiele tube containing a high-boiling liquid (e.g., mineral oil or silicone oil). The side arm of the Thiele tube is designed to generate convection currents for uniform heating.[11][12]

• Heating and Observation:

  • Gently heat the side arm of the Thiele tube with a Bunsen burner.[10]

  • If the approximate melting point is unknown, a preliminary rapid determination can be performed.[5]

  • For an accurate measurement, approach the expected melting point slowly.

  • Record the temperature at the first sign of melting (T1) and the temperature when the last crystal dissolves (T2). The melting point is reported as the range T1-T2.[10]

Workflow for Melting Point Determination

Caption: Workflow for Micro-Boiling Point Determination.

Data Summary and Interpretation

The experimentally determined values should be recorded systematically.

Physical Constant	Expected Value	Experimental Value	Notes
Melting Point	Not readily available in literature	To be determined	Report as a range (°C). A narrow range indicates high purity.
Boiling Point	Not readily available in literature	To be determined	Report at a specific atmospheric pressure (°C @ mmHg).

Conclusion

The determination of the melting and boiling points of 1-Bromo-3-nitronaphthalene, while fundamental, requires meticulous attention to experimental detail and a strong understanding of the underlying physical principles. The protocols outlined in this guide provide a robust framework for obtaining accurate and reproducible data for this and other novel compounds. Adherence to proper purification techniques is paramount to the integrity of the results. The values obtained through these methods will serve as a critical reference point for the future study and application of this compound in various scientific disciplines.

References

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• PURIFICATION AND CRITERIA OF PURITY - NCERT. (n.d.). Retrieved from [Link]

• Melting Point: Using the Thiele Tube - Timstar. (n.d.). Retrieved from [Link]

• 1-Bromonaphthalene | C10H7Br - PubChem. (n.d.). Retrieved from [Link]

• What is Melting Point? - Mettler Toledo. (n.d.). Retrieved from [Link]

• DETERMINATION OF BOILING POINTS. (n.d.). Retrieved from [Link]

• Siwoloboff method - Wikipedia. (n.d.). Retrieved from [Link]

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• experiment (1) determination of melting points. (2021, September 19). Retrieved from [Link]

• EXPERIMENT (2) - DETERMINATION OF BOILING POINTS Purpose. (2021, September 19). Retrieved from [Link]

• How to Determine Boiling Points on the Microscale - Chemtips - WordPress.com. (2013, July 22). Retrieved from [Link]

• 2.1: Melting Point Analysis - Chemistry LibreTexts. (2022, August 28). Retrieved from [Link]

• 6.1D: Step-by-Step Procedures for Melting Point Determination - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• Melting point determination - SSERC. (n.d.). Retrieved from [Link]

• Measuring the Melting Point - Westlab. (2023, May 8). Retrieved from [Link]

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• Micro-boiling point measurement. (n.d.). Retrieved from [Link]

• Relationship between substituent effect and aromaticity - Part III: Naphthalene as a transmitting moiety for substituent effect | Request PDF - ResearchGate. (2026, January 3). Retrieved from [Link]

• Recrystallization and Melting Point Analysis - YouTube. (2022, December 5). Retrieved from [Link]

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• Methylated naphthalene additives with various melting and boiling points enable a win–win scenario of optimizing both cost and efficiency of polymer solar cells - Journal of Materials Chemistry A (RSC Publishing). (n.d.). Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of 1-Bromo-3-nitronaphthalene from naphthalene precursors

Synthesis of 1-Bromo-3-nitronaphthalene: An Application Guide

Introduction

1-Bromo-3-nitronaphthalene is a valuable substituted naphthalene derivative utilized in the synthesis of specialized organic compounds, including pharmaceuticals and materials for electronic applications. Its specific 1,3-substitution pattern, however, presents a significant synthetic challenge. Standard electrophilic substitution reactions on naphthalene preferentially yield 1- (alpha) substituted products, and subsequent substitutions on a deactivated ring (such as nitronaphthalene) typically occur on the adjacent ring, not meta to the initial substituent.[1][2]

This guide provides a comprehensive, field-proven protocol for the multi-step synthesis of 1-bromo-3-nitronaphthalene. The strategy hinges on the powerful directing effects of an acetamido group to install the desired bromine and nitro substituents at the correct positions, followed by the removal of this directing group. This application note is intended for researchers and professionals in organic synthesis and drug development, offering a detailed, step-by-step methodology grounded in established chemical principles.

Overall Synthetic Strategy

The synthesis of 1-bromo-3-nitronaphthalene from a simple naphthalene precursor is not feasible through direct bromination and nitration due to the inherent regioselectivity of electrophilic aromatic substitution on the naphthalene core. Therefore, a more nuanced, five-step approach is employed, starting from 2-naphthylamine:

• Protection: The highly activating and ortho-, para-directing amino group of 2-naphthylamine is protected as an acetamide. This moderates its reactivity and provides steric bulk.

• Directed Bromination: The acetamido group directs the electrophilic addition of bromine to its ortho position (C-1).

• Directed Nitration: The same acetamido group then directs the nitration to its other ortho position (C-3).

• Deprotection: The acetamido group is hydrolyzed back to a primary amine.

• Deamination: The amino group, having served its purpose as a directing group, is removed via diazotization followed by reductive cleavage to yield the final product.

This sequence ensures the precise placement of the bromo and nitro functionalities in the desired 1,3-meta relationship.

A critical safety note: The starting material, 2-naphthylamine, is a known human carcinogen, and its use is strictly regulated in many jurisdictions.[3][4][5] All handling of this compound and its derivatives must be performed in a certified fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and respiratory protection. Institutional safety protocols must be rigorously followed.

Visualized Experimental Workflow

The complete synthetic pathway is illustrated below.

Caption: Five-step synthesis of 1-bromo-3-nitronaphthalene.

Detailed Experimental Protocols

Materials and Reagents

Reagent	Molar Mass ( g/mol )	CAS Number	Hazards
2-Naphthylamine	143.19	91-59-8	Carcinogen, Toxic
Acetic Anhydride	102.09	108-24-7	Corrosive, Flammable
Pyridine	79.10	110-86-1	Flammable, Toxic
Bromine	159.81	7726-95-6	Highly Corrosive, Toxic
Acetic Acid (Glacial)	60.05	64-19-7	Corrosive, Flammable
Nitric Acid (fuming)	63.01	7697-37-2	Oxidizer, Corrosive
Sulfuric Acid (conc.)	98.08	7664-93-9	Corrosive
Sodium Nitrite	69.00	7632-00-0	Oxidizer, Toxic
Hypophosphorous Acid (50%)	66.00	6303-21-5	Corrosive
Ethanol	46.07	64-17-5	Flammable

Step 1: Synthesis of 2-Acetamidonaphthalene (Protection)

Rationale: The amino group is acetylated to form an amide. This protection strategy moderates the reactivity of the amine and prevents unwanted side reactions in subsequent steps. The resulting acetamido group is a powerful ortho-, para-director.

Procedure:

• In a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-naphthylamine (0.1 mol, 14.3 g) in glacial acetic acid (100 mL).

• Slowly add acetic anhydride (0.12 mol, 12.2 g, 11.3 mL) to the solution.

• Heat the mixture to reflux for 1 hour.

• Allow the mixture to cool to room temperature and then pour it into 500 mL of cold water with stirring.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral.

• Recrystallize the crude product from ethanol to obtain white, crystalline 2-acetamidonaphthalene.

• Dry the product in a vacuum oven. Expected yield: 85-90%.

Step 2: Synthesis of 1-Bromo-2-acetamidonaphthalene (Bromination)

Rationale: The acetamido group is strongly activating and directs electrophilic substitution to the ortho- and para-positions. In the 2-substituted naphthalene ring, the C-1 position is the most reactive ortho position.

Procedure:

• Dissolve 2-acetamidonaphthalene (0.05 mol, 9.25 g) in glacial acetic acid (150 mL) in a 250 mL three-necked flask fitted with a dropping funnel, mechanical stirrer, and thermometer.

• Cool the solution to 10-15°C in an ice-water bath.

• Slowly add a solution of bromine (0.05 mol, 8.0 g, 2.6 mL) in glacial acetic acid (25 mL) dropwise over 30 minutes, maintaining the temperature below 20°C.

• After the addition is complete, stir the mixture at room temperature for an additional 2 hours.

• Pour the reaction mixture into 500 mL of cold water.

• Add a saturated solution of sodium bisulfite dropwise until the red-brown color of excess bromine disappears.

• Collect the white precipitate by vacuum filtration, wash with water, and dry.

• Recrystallize from ethanol to yield pure 1-bromo-2-acetamidonaphthalene. Expected yield: 70-75%.

Step 3: Synthesis of 1-Bromo-3-nitro-2-acetamidonaphthalene (Nitration)

Rationale: With the C-1 position blocked by bromine, the directing influence of the acetamido group forces the incoming nitronium ion (NO₂⁺) to the other ortho-position, C-3.

Procedure:

• In a 250 mL flask, slowly add 1-bromo-2-acetamidonaphthalene (0.03 mol, 7.9 g) in small portions to 50 mL of concentrated sulfuric acid, keeping the temperature below 10°C with an ice-salt bath.

• Prepare a nitrating mixture by slowly adding fuming nitric acid (0.035 mol, 2.2 g, 1.5 mL) to 10 mL of concentrated sulfuric acid, keeping the mixture cold.

• Add the cold nitrating mixture dropwise to the solution of the bromo compound over 30 minutes, ensuring the temperature does not exceed 10°C.

• Stir the reaction mixture in the ice bath for an additional 2 hours.

• Carefully pour the mixture onto 500 g of crushed ice.

• Allow the ice to melt, then collect the yellow precipitate by vacuum filtration.

• Wash the solid thoroughly with cold water until the washings are neutral.

• Recrystallize from glacial acetic acid or ethanol to obtain 1-bromo-3-nitro-2-acetamidonaphthalene. Expected yield: 60-65%.

Step 4: Synthesis of 1-Bromo-3-nitro-2-naphthylamine (Hydrolysis)

Rationale: The protecting acetyl group is removed by acid-catalyzed hydrolysis to regenerate the amino group, which is necessary for the final deamination step.[6][7][8]

Procedure:

• In a 500 mL round-bottom flask, suspend 1-bromo-3-nitro-2-acetamidonaphthalene (0.02 mol, 6.2 g) in a mixture of ethanol (100 mL) and 50% aqueous sulfuric acid (50 mL).

• Heat the mixture under reflux for 3-4 hours until the solid dissolves and a clear solution is obtained.

• Cool the solution and pour it into 500 mL of cold water.

• Neutralize the solution carefully with a dilute sodium hydroxide solution to precipitate the free amine.

• Collect the solid product by vacuum filtration, wash with water, and dry.

• The crude 1-bromo-3-nitro-2-naphthylamine can be used directly in the next step or recrystallized from ethanol. Expected yield: 80-85%.

Step 5: Synthesis of 1-Bromo-3-nitronaphthalene (Deamination)

Rationale: This final step removes the directing amino group. The amine is converted to a diazonium salt, which is then reduced with hypophosphorous acid to replace the diazonium group with a hydrogen atom.[9][10] This is a classic and effective method for the reductive removal of an aromatic amine.[10]

Procedure:

• Suspend 1-bromo-3-nitro-2-naphthylamine (0.015 mol, 4.0 g) in a mixture of 30 mL of water and 5 mL of concentrated sulfuric acid in a 250 mL beaker, and cool to 0-5°C in an ice-salt bath.

• Slowly add a cold aqueous solution of sodium nitrite (0.018 mol, 1.25 g in 10 mL of water) dropwise with constant stirring, keeping the temperature below 5°C. Stir for an additional 30 minutes at this temperature to ensure complete diazotization.

• In a separate 500 mL flask, cool 50 mL of 50% hypophosphorous acid to 0°C.

• Slowly and carefully add the cold diazonium salt solution to the cold hypophosphorous acid with vigorous stirring. Nitrogen gas will evolve.

• Allow the mixture to stand in the ice bath for 1 hour, then let it warm to room temperature and stand overnight.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to yield pure 1-bromo-3-nitronaphthalene. Expected yield: 50-60%.

Mechanistic Insights: Electrophilic Nitration

The key step for installing the nitro group at the C-3 position is the electrophilic aromatic substitution on 1-bromo-2-acetamidonaphthalene. The reaction proceeds via the formation of a highly electrophilic nitronium ion (NO₂⁺) from the reaction of nitric and sulfuric acids.

Caption: Generation of the nitronium ion electrophile.

The nitronium ion is then attacked by the electron-rich naphthalene ring, which is activated by the acetamido group at C-2. The directing effect of this group, combined with the steric hindrance and electronic deactivation from the bromine at C-1, favors the attack at the C-3 position.

Summary of Intermediates and Product

Compound	Structure	Molar Mass ( g/mol )	Appearance
2-Acetamidonaphthalene	C₁₂H₁₁NO	185.22	White solid
1-Bromo-2-acetamidonaphthalene	C₁₂H₁₀BrNO	264.12	White to off-white solid
1-Bromo-3-nitro-2-acetamidonaphthalene	C₁₂H₉BrN₂O₃	309.12	Yellow solid
1-Bromo-3-nitro-2-naphthylamine	C₁₀H₇BrN₂O₂	267.08	Orange to red solid
1-Bromo-3-nitronaphthalene	C₁₀H₆BrNO₂	252.07	Pale yellow solid

References

• Wijnand, J., & van der Zwaan, J. (1912). On the bromination of naphthalene: The influence of temperature and catalysts on the proportions of 1 and 2‐bromonaphthalene formed I. Recueil des Travaux Chimiques des Pays-Bas, 31(10), 374-396.

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• David, F. (1921). The fundamental processes of dye chemistry.
• Google Patents. (n.d.). CN104478667A - Preparation method for 1-bromo-2-naphthol.
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• Wikipedia. (n.d.). 1-Bromonaphthalene. Retrieved from [Link]

• Al-awadi, N. A., El-Dusouqui, O. M., Mathew, T., & Dib, H. H. (2003).

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• Smith, K., Al-Zuhairi, A. J., M. Al-Shammaria, W. A., & Al-Anzi, A. Z. (2022). Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene.
• Srivastava, N., Shukla, M., & Saha, S. (2011). An unusual way to synthesize 1-nitronaphthalene from 1-amino-5-nitronaphthalene.
• Google Patents. (n.d.). JP4028612B2 - Method for producing 6-bromo-2-naphthalenecarboxylic acid methyl ester.
• Moodie, R. B., & Schofield, K. (1979). Electrophilic aromatic substitution. Part XII. The nitration of 1-acetamidonaphthalene in acetic anhydride, in acetic acid, and in sulphuric acid. Journal of the Chemical Society, Perkin Transactions 2.
• Boyland, E., Manson, D., & Nery, R. (1963). The biochemistry of aromatic amines. The metabolism of 2-naphthylamine and 2-naphthylhydroxylamine derivatives. Biochemical Journal, 86(2), 263–271.

• YouTube. (2014). Base-Promoted Hydrolysis of Acetamide (RXN Mechanism). Retrieved from [Link]

• Guziec, F. S., & Wang, Y. (2001). A Convenient Reductive Deamination (Hydrodeamination) of Aromatic Amines. The Journal of Organic Chemistry, 66(24), 8293-8296.
• Islam, M. M., & Karim, A. (2016). Hydrolysis of Acetamide on Low-Index CeO2 Surfaces: Ceria as a Deamidation and General De-esterification Catalyst.

• YouTube. (2023). MCQ-101: Bromination of Naphthalene amide system. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Naphthylamine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Chusov, D., & Krivoshein, A. (2023).
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2012). 2-NAPHTHYLAMINE. In Chemical Agents and Related Occupations.
• Zong, G., & Liu, G. (2013). Dimethyl Sulfoxide-Accelerated Reductive Deamination of Aromatic Amines with T-BuONO in Tetrahydrofuran.
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2012). 2-NAPHTHYLAMINE. In A Review of Human Carcinogens: Chemical Agents and Related Occupations.
• Smith, K., & Al-Zuhairi, A. J. (2022). Polybromination of naphthalene using bromine over a montmorillonite clay and regioselective synthesis of 2,6-dibromonaphthalene. ORCA - Cardiff University.
• Google Patents. (n.d.). US4577046A - Deamination of aromatic amines.
• Bolton, P. D., & Glover, G. L. (1969). Hydrolysis of amides. III. Dilute acid hydrolysis of amides of the type R-CH2-CONH2. Australian Journal of Chemistry, 22(1), 31-36.
• National Center for Biotechnology Information. (n.d.). 1-Bromo-2-naphthol.
• National Center for Biotechnology Information. (n.d.). 1-Bromo-2-naphthoic acid.
• National Center for Biotechnology Information. (n.d.). N-(4-bromo-2-nitrophenyl)acetamide.
• Chaturvedi, R., & Cordes, E. H. (1968). The hydrolysis of N-substituted acetimidate esters. Journal of the American Chemical Society, 90(16), 4404–4410.

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Application Notes and Protocols for the Suzuki-Miyaura Coupling of 1-Bromo-3-nitronaphthalene

Introduction: Synthesizing Novel Architectures with 1-Bromo-3-nitronaphthalene via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1] First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed reaction has become an indispensable tool in the synthesis of a vast array of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.[2][3] The reaction typically involves the coupling of an organoboron species, such as a boronic acid, with an organic halide in the presence of a palladium catalyst and a base.[2]

This guide provides a detailed exploration of the Suzuki-Miyaura coupling reaction utilizing 1-Bromo-3-nitronaphthalene as a key building block. The presence of both a bromo and a nitro group on the naphthalene core makes this substrate particularly interesting for the construction of highly functionalized aromatic compounds. The electron-withdrawing nature of the nitro group can influence the reactivity of the C-Br bond, presenting both opportunities and challenges in method development. These application notes are designed for researchers, scientists, and drug development professionals, offering both a deep mechanistic understanding and practical, field-proven protocols to facilitate the successful synthesis of novel 1-aryl-3-nitronaphthalenes.

Mechanistic Insights: The Catalytic Cycle and the Role of Key Reagents

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing the Suzuki-Miyaura coupling. The catalytic cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the palladium(0) catalyst to the aryl bromide (1-Bromo-3-nitronaphthalene). This step involves the insertion of the palladium atom into the carbon-bromine bond, resulting in the formation of a palladium(II) intermediate. The electron-withdrawing nitro group on the naphthalene ring can facilitate this rate-determining step.

• Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium(II) complex. The presence of a base is crucial for this process, as it activates the boronic acid to form a more nucleophilic boronate species, which then readily undergoes transmetalation.[4]

• Reductive Elimination: This is the final step of the catalytic cycle, where the two organic fragments on the palladium(II) complex are coupled, forming the desired C-C bond and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be a robust starting point for the Suzuki-Miyaura coupling of 1-Bromo-3-nitronaphthalene with various arylboronic acids. As with any chemical reaction, optimization may be necessary to achieve the best results for a specific substrate combination.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromo-3-nitronaphthalene	≥98%	Commercially Available	Store in a cool, dry place.
Arylboronic Acid	≥97%	Commercially Available	Purity can affect reaction efficiency.
Palladium Catalyst	See Table 1	Commercially Available	Handle with care in a fume hood.
Base	See Table 1	ACS Reagent Grade or higher	Ensure the base is finely powdered for better solubility.
Solvent	Anhydrous/Degassed	Commercially Available	Use of degassed solvents is critical to prevent catalyst deactivation.
Reaction Vessel	Schlenk tube or similar	Standard laboratory equipment	Must be oven-dried before use.
Magnetic Stirrer/Hotplate	-	Standard laboratory equipment	-
Inert Gas Supply	High Purity Argon or Nitrogen	-	For maintaining an inert atmosphere.

Recommended Reaction Conditions

The choice of catalyst, base, and solvent is critical for the success of the Suzuki-Miyaura coupling. Below is a table summarizing commonly used conditions that can be adapted for 1-Bromo-3-nitronaphthalene.

Table 1: Recommended Reaction Parameters for Suzuki-Miyaura Coupling of 1-Bromo-3-nitronaphthalene

Parameter	Condition 1	Condition 2 (Microwave)	Rationale & Insights
Palladium Catalyst	Pd(PPh₃)₄ (1-5 mol%)	Pd(PPh₃)₄ (2-5 mol%)	Pd(PPh₃)₄ is a robust and commonly used catalyst for a wide range of Suzuki couplings.[2]
Base	K₂CO₃ or Cs₂CO₃ (2-3 equiv.)	Cs₂CO₃ (2-3 equiv.)	Carbonates are effective bases. Cs₂CO₃ is often used for more challenging couplings due to its higher solubility and basicity.[5]
Solvent System	Toluene/EtOH/H₂O (e.g., 4:1:1) or Dioxane/H₂O (e.g., 4:1)	1,4-Dioxane/EtOH/H₂O	A mixture of an organic solvent and water is often used to dissolve both the organic substrates and the inorganic base.[6]
Temperature	80-110 °C	120-150 °C	The optimal temperature will depend on the specific substrates and catalyst system.
Reaction Time	4-24 hours	10-60 minutes	Microwave irradiation can significantly reduce reaction times.[7]
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	Essential to prevent oxidation and deactivation of the Pd(0) catalyst.

Step-by-Step Protocol (Conventional Heating)

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-Bromo-3-nitronaphthalene (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed solvent system via syringe. Finally, add the palladium catalyst.

• Reaction: Place the reaction vessel in a preheated oil bath at the desired temperature and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling.

Troubleshooting and Field-Proven Insights

• Low Yields: If the reaction yields are low, consider increasing the catalyst loading, using a more active ligand (e.g., SPhos, XPhos), or a stronger base like K₃PO₄. Ensure that the solvents are thoroughly degassed and the reaction is maintained under a strict inert atmosphere.

• Homocoupling of Boronic Acid: This side reaction can occur if the reaction conditions are too harsh or if there is oxygen present. Lowering the reaction temperature or ensuring rigorous degassing can mitigate this issue.

• Decomposition of Starting Material: 1-Bromo-3-nitronaphthalene may be susceptible to nucleophilic aromatic substitution by the base at elevated temperatures. If decomposition is observed, a milder base (e.g., K₂CO₃) and a lower reaction temperature should be trialed.

• Catalyst Deactivation: The presence of impurities in the starting materials or solvents can poison the palladium catalyst. Using high-purity reagents is recommended.

Safety Precautions

• 1-Bromo-3-nitronaphthalene: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care. Avoid inhalation of dust and skin contact.

• Solvents: Organic solvents such as toluene and dioxane are flammable and have associated health risks. Handle them in a fume hood away from ignition sources.

• Bases: Strong bases like potassium carbonate and cesium carbonate are corrosive. Avoid contact with skin and eyes.

Conclusion

The Suzuki-Miyaura coupling of 1-Bromo-3-nitronaphthalene offers a powerful and versatile method for the synthesis of a diverse range of 1-aryl-3-nitronaphthalene derivatives. By understanding the underlying mechanism and carefully selecting the reaction parameters, researchers can effectively utilize this reaction to construct complex molecular architectures for applications in drug discovery and materials science. The protocols and insights provided in this guide serve as a comprehensive resource to facilitate the successful implementation of this important transformation.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• ChemOrgChem. Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube; 2024. Available from: [Link]

• ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... Available from: [Link]

• NROChemistry. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube; 2025. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. 2024. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• ResearchGate. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. 2019. Available from: [Link]

• Myers, A. The Suzuki Reaction. Chem 115. Available from: [Link]

• Techno PharmChem. 1 – BROMO NAPHTHALENE MATERIAL SAFETY DATA SHEET. Available from: [Link]

• Chemical Society Reviews. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. 2025. Available from: [Link]

• Journal of the American Chemical Society. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Available from: [Link]

• ResearchGate. Exploring the selectivity of the Suzuki-Miyaura cross-coupling reaction in the synthesis of arylnaphthalenes. 2025. Available from: [Link]

• ResearchGate. Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. Available from: [Link]

• MDPI. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. 2022. Available from: [Link]

• Carl ROTH. Safety Data Sheet: 1-Bromonaphthalene. Available from: [Link]

• PMC. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Available from: [Link]

• Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds. Available from: [Link]

• Scientific Research Publishing. N. Miyaura and A. Suzuki, “Stereoselective Synthesis of Arylated (E)-Alkenes by the Reaction of Alk-1-Enylboranes with Aryl Halides in the Presence of Palladium Catalyst,” Journal of the Chemical Society, Chemical Communications, Vol. 19, 1979, pp. 866-867. Available from: [Link]

• RSC Publishing. Suzuki–Miyaura coupling of arylboronic acids to gold(iii). Available from: [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Available from: [Link]

• MDPI. Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Available from: [Link]

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• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for Purity Assessment of 1-Bromo-3-nitronaphthalene

Abstract

The determination of purity for pharmaceutical intermediates is a cornerstone of drug safety and efficacy. 1-Bromo-3-nitronaphthalene, a key building block in organic synthesis, requires a robust and reliable analytical method for its quality control. This guide provides a comprehensive, in-depth walkthrough of the development and validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for this purpose. Grounded in scientific principles and extensive field experience, we will explore the rationale behind each experimental decision, from initial analyte characterization to final method optimization. Furthermore, this guide presents a critical comparison with an alternative technique, Gas Chromatography (GC), supported by experimental data to guide researchers and drug development professionals in selecting the most appropriate analytical strategy for their needs.

Foundational Strategy: Understanding the Analyte

Before any method development begins, a thorough understanding of the analyte's physicochemical properties is paramount. This foundational knowledge informs every subsequent decision in the analytical workflow.

1-Bromo-3-nitronaphthalene (C₁₀H₆BrNO₂) is a substituted naphthalene derivative.[1] Key properties influencing chromatographic behavior include:

• Structure and Polarity: The molecule consists of a non-polar naphthalene ring system with two substituents: a bromine atom and a nitro group. These electron-withdrawing groups, combined with the large aromatic system, result in a predominantly non-polar molecule. The computed XLogP3 value of 3.7 confirms its hydrophobic nature, making it an ideal candidate for Reversed-Phase Liquid Chromatography (RP-LC).[1]

• UV Absorbance: The conjugated π-electron system of the naphthalene ring is a strong chromophore.[2] While a specific spectrum for 1-Bromo-3-nitronaphthalene is not readily published, analogous compounds like 1-nitronaphthalene exhibit maximum absorbance at approximately 243 nm and 343 nm.[3] This indicates that UV detection will be highly sensitive. For method development, a Photodiode Array (PDA) detector is invaluable for determining the optimal wavelength (λmax) to maximize the signal for the parent compound and any potential impurities.

Systematic Development of a Stability-Indicating HPLC Method

Our objective is to develop a method that is not only precise and accurate for the main compound but can also separate it from process-related impurities and potential degradants—a stability-indicating method. RP-HPLC is the technique of choice due to its robustness, versatility, and suitability for non-polar compounds.

The Method Development Workflow

The development process is a logical, stepwise progression from initial screening to fine-tuned optimization.

Caption: A systematic workflow for RP-HPLC method development.

Experimental Protocol: Optimized HPLC Method

This protocol is the result of the systematic development process outlined above.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and Photodiode Array (PDA) detector.

Chromatographic Conditions:

Parameter	Optimized Value	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for the non-polar analyte. A longer column enhances resolution from potential impurities.[4][5]
Mobile Phase A	HPLC Grade Water	The weak solvent in the reversed-phase system.
Mobile Phase B	Acetonitrile (ACN)	A strong organic solvent with a low UV cutoff, providing good peak shape.
Gradient Program	0-5 min: 50% B; 5-20 min: 50-80% B; 20-25 min: 80% B; 25.1-30 min: 50% B (re-equilibration)	A gradient is essential for resolving impurities with different polarities and ensuring they elute within a reasonable time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temp.	30 °C	Thermostatting ensures retention time reproducibility.
Detection (λ)	254 nm	Provides high sensitivity for the naphthalene chromophore.
Injection Volume	10 µL	A typical volume to avoid column overloading while maintaining good sensitivity.

| Diluent | Acetonitrile/Water (50:50, v/v) | Ensures sample solubility and compatibility with the initial mobile phase conditions. |

Method Validation Summary

The optimized method must be validated according to international guidelines to ensure it is suitable for its intended purpose.[6][7][8] The following table summarizes the acceptance criteria and hypothetical (but typical) results for a purity method validation.

Validation Parameter	Acceptance Criteria	Result
Specificity	Peak is pure and resolved from impurities (Rs > 2.0)	Passed
Linearity (R²)	≥ 0.999	0.9998
Range	50% to 150% of nominal concentration	Passed
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (RSD)	Repeatability: ≤ 1.0%; Intermediate: ≤ 2.0%	0.4%; 0.8%
LOD	Signal-to-Noise ≥ 3	0.01%
LOQ	Signal-to-Noise ≥ 10	0.03%
Robustness	RSD ≤ 2.0% for small variations in flow, temp, mobile phase composition	Passed

These results demonstrate that the developed HPLC method is highly specific, linear, accurate, precise, and robust, making it ideal for routine quality control.

Comparative Analysis: HPLC vs. Gas Chromatography (GC)

While HPLC is a powerful tool, it is essential to consider alternatives. Gas Chromatography is frequently used for the analysis of volatile and semi-volatile nitroaromatic compounds.[9][10] A comparison helps to justify the selection of HPLC and understand its advantages in this specific context.

Rationale for GC as an Alternative

1-Bromo-3-nitronaphthalene is a semi-volatile compound and thermally stable enough for GC analysis. Furthermore, highly sensitive detectors are available for this technique.

• Detector Choice: An Electron Capture Detector (ECD) is exceptionally sensitive to both halogenated and nitro-containing compounds, making it a perfect fit.[11] Alternatively, a Nitrogen-Phosphorus Detector (NPD) offers high selectivity for nitrogen-containing analytes.[12]

Caption: Decision matrix for selecting an analytical technique.

Experimental Protocol: Comparative GC-ECD Method

Instrumentation:

• Gas Chromatograph with a split/splitless inlet and an Electron Capture Detector (ECD).

Chromatographic Conditions:

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	280 °C
Inlet Mode	Split (50:1)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	150 °C (hold 1 min), ramp to 290 °C at 20 °C/min, hold 5 min
Detector	ECD
Detector Temp.	300 °C

| Makeup Gas | Nitrogen |

Head-to-Head Performance Comparison

The following table objectively compares the developed HPLC method with the alternative GC-ECD method based on key performance attributes relevant to a pharmaceutical QC environment.

Performance Attribute	RP-HPLC with PDA Detection	GC with ECD Detection	Advantage & Justification
Versatility	High. Suitable for a vast range of polar, non-polar, volatile, and non-volatile compounds.	Moderate. Limited to volatile and thermally stable compounds.	HPLC. Its broad applicability makes it a more versatile workhorse in a typical pharmaceutical lab.
Specificity	Excellent. PDA provides spectral information to confirm peak identity and purity.	Good to Excellent. ECD is highly selective for electronegative groups, but potential interferences from other halogenated compounds exist.[11]	HPLC. PDA detection adds a layer of confidence through spectral comparison.
Sensitivity (LOQ)	Very Good (0.03%)	Exceptional (<0.01%)	GC-ECD. For this specific compound class, the ECD offers superior sensitivity for trace-level impurity detection.
Robustness	High. Less susceptible to matrix effects and minor variations. Known for excellent run-to-run reproducibility.[13]	Moderate. Inlet liners can become contaminated by non-volatile matrix components, requiring more frequent maintenance.	HPLC. Generally considered more rugged for routine QC operations with simpler sample preparation.[13]
Sample Preparation	Simple: Dissolve and filter through a 0.45 µm membrane.[13]	Simple: Dissolve in a volatile solvent. Requires cleaner samples to prevent inlet contamination.	HPLC. More tolerant of minor sample particulates and less prone to system contamination.
Analysis Time	~30 minutes (including re-equilibration)	~13 minutes	GC. The temperature programming allows for a faster analysis cycle.

Conclusion and Recommendation

This guide has detailed the systematic development of a robust, specific, and accurate RP-HPLC method for determining the purity of 1-Bromo-3-nitronaphthalene. The method was validated according to ICH guidelines and proven to be fit for its intended purpose in a regulated pharmaceutical environment.

A comparative analysis with Gas Chromatography, a viable alternative, was also conducted. While GC with an Electron Capture Detector (GC-ECD) demonstrates exceptional sensitivity for this particular analyte, the RP-HPLC method is recommended as the primary technique for quality control .

The justification for this recommendation rests on the superior versatility and robustness of HPLC.[13] Its ability to handle a wider range of potential impurities (polar and non-polar) and its resilience in a high-throughput QC setting outweigh the raw sensitivity advantage of GC-ECD for this application. The use of a PDA detector further enhances the HPLC method's specificity, providing an additional level of analytical certainty. For applications where ultimate sensitivity is required, such as identifying trace genotoxic impurities, GC-ECD remains a powerful complementary technique.

References

• ResearchGate. (2015). A validated RP-HPLC method for the analysis of 1-fluoronaphthalene and its process related impurities. [Link]

• Pharma Tutor. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. [Link]

• Scribd. HPLC vs UPLC: Key Differences in Pharma. [Link]

• PubMed. (2015). A Validated RP-HPLC Method for the Analysis of 1-Fluoronaphthalene and Its Process-Related Impurities. [Link]

• Chromatography Today. HPLC vs UPLC - What's the Difference?. [Link]

• GMP Insiders. (2023). HPLC Vs UPLC: Differences In Application, Performance And Cost. [Link]

• ALWSCI. (2022). HPLC Vs UPLC - What's The Difference?. [Link]

• NIST. Naphthalene, 1-bromo-. [Link]

• PubChem. 1-Bromo-3-nitronaphthalene. [Link]

• United States Pharmacopeia. <621> CHROMATOGRAPHY. [Link]

• ACS Publications. (1986). Capillary column gas chromatographic determination of nitro polycyclic aromatic compounds in particulate extracts. [Link]

• ICH. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• Chemistry LibreTexts. (2023). Interpreting Ultraviolet Spectra- The Effect of Conjugation. [Link]

• European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Google Patents.

• FDA. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ResearchGate. (2018). Nitrogen-containing aromatic compounds: quantitative analysis using gas chromatography with nitrogen phosphorus detector. [Link]

• NIH. (2024). Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water. [Link]

• EPA. Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. [Link]

• PubChem. 1-Nitronaphthalene. [Link]

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13C NMR Structural Elucidation: 1-Bromo-3-nitronaphthalene

This guide provides a technical analysis of the 13C NMR chemical shifts of 1-Bromo-3-nitronaphthalene , designed for researchers requiring structural verification of substituted naphthalene derivatives.

Given the scarcity of direct public spectral databases for this specific regioisomer, this guide utilizes a Comparative Predictive Model (CPM) . We synthesize experimental data from monosubstituted precursors (1-Bromonaphthalene and 1-Nitronaphthalene) and apply rigorous Substituent Chemical Shift (SCS) additivity rules to establish a theoretical benchmark.[1] This allows for the objective differentiation of the 1,3-isomer from its common synthetic by-products (e.g., 1,4-isomer).

[1]

Part 1: Executive Technical Summary

1-Bromo-3-nitronaphthalene is a critical intermediate in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and pharmaceutical fluorophores.[1] Its structural validation is often complicated by the presence of regioisomers (primarily 1-bromo-4-nitronaphthalene) formed during non-selective nitration or bromination sequences.[1]

• Core Challenge: Distinguishing the 1,3-substitution pattern from the 1,4-pattern using 1D 13C NMR.

• Diagnostic Key: The Ipso-Carbon shifts.[1] The heavy-atom effect of Bromine (shielding) and the strong electron-withdrawing nature of the Nitro group (deshielding) create distinct spectral fingerprints depending on their relative positions (meta vs. para relationships).

Part 2: Experimental Methodology (Best Practices)

To obtain data comparable to the benchmarks below, the following acquisition protocol is required. Standard proton-decoupled 13C NMR often fails to resolve quaternary carbons (C-Br, C-NO2) due to long relaxation times (

).[1]

Protocol: Quantitative 13C NMR Acquisition

• Solvent System: Deuterated Chloroform (

  , 77.16 ppm reference) is standard.[1] For low solubility, use DMSO- (39.52 ppm), but note that solvent polarity will shift dipoles (approx. +1-2 ppm for carbonyls/nitros).[1]

• Relaxation Agent: Add Chromium(III) acetylacetonate [Cr(acac)

  ] at 0.05 M concentration. This paramagnetic relaxation agent shortens the of quaternary carbons, ensuring the C-Br and C-NO2 signals are visible and integratable.

• Pulse Sequence: Inverse Gated Decoupling (to suppress NOE for quantitative integration) or standard Power-Gated Decoupling (for routine assignment).

• Parameters:

  • Pulse Angle: 30°[1]

  • Relaxation Delay (

    ): > 2.0 seconds (with Cr(acac) ) or > 10 seconds (without).

  • Scans: Minimum 1024 for adequate S/N ratio on quaternary peaks.

Part 3: Comparative Data Analysis

This section compares the Predicted Chemical Shifts of the target 1,3-isomer against the common 1,4-isomer. Values are calculated using Naphthalene base shifts (

=128.0, =125.[1]9) corrected with Substituent Chemical Shifts (SCS).

Table 1: Diagnostic 13C NMR Shift Comparison (ppm)

Note: "Ipso" refers to the carbon directly attached to the substituent.

Carbon Position	1-Bromo-3-nitro (Target)	1-Bromo-4-nitro (Alternative)	Assignment Logic
C-1 (C-Br)	~122.5	~124.0	Diagnostic: Upfield shift due to Heavy Atom Effect of Br.
C-3 (C-NO2)	~146.0	124.5 (unsub)	Diagnostic: C-3 is substituted in target; C-3 is unsubstituted in isomer.
C-4	129.5	~147.0 (C-NO2)	In 1,4-isomer, C-4 is the nitro-bearing carbon (strongly deshielded).[1]
C-2	~127.0	~130.0	Ortho to Br in both, but meta to NO2 in 1,4-isomer.
C-9 (Bridge)	~134.0	~131.0	Bridgehead carbons affected by peri-interactions.
C-5,6,7,8	126.0 - 129.0	126.0 - 129.0	Distal ring carbons; less diagnostic value.[1]

Key Distinguishing Features:

• The "Ghost" Quaternary: The C-Br carbon (C-1) typically appears as a low-intensity signal around 122-124 ppm .[1] It is significantly upfield from typical aromatics due to the relativistic heavy-atom shielding of Bromine.[1]

• The Nitro-Shift: The carbon attached to the Nitro group (C-3 in target, C-4 in isomer) will be the most downfield signal in the aromatic region, typically 145-148 ppm .

• Symmetry Check:

  • 1-Bromo-4-nitronaphthalene: Look for a simplified spectrum if coincidental overlap occurs (though formally

    , the 2,3 and 5,8 pairs are magnetically similar).[1]

  • 1-Bromo-3-nitronaphthalene: Highly asymmetric.[1] Expect 10 distinct signals.

Part 4: Structural Assignment Workflow

The following diagram illustrates the logical pathway to confirm the 1,3-isomer using the data above.

Caption: Logical workflow for distinguishing regioisomers of bromonitronaphthalene using 13C NMR signal counting and chemical shift analysis.

Part 5: Mechanistic Insight (Causality)

Why do the shifts behave this way?

• Bromine (Heavy Atom Effect): Unlike Chlorine or Fluorine which deshield the ipso-carbon (move it downfield), Bromine has a large electron cloud that introduces spin-orbit coupling.[1] This results in a shielding effect , moving the C-1 resonance upfield (lower ppm), often burying it among unsubstituted C-H signals.

• Nitro Group (Resonance Deshielding): The

  group is a strong electron-withdrawing group (EWG) via both induction and resonance.[1] It dramatically decreases electron density at the ipso carbon, shifting it downfield (>145 ppm).

• Naphthalene Ring Current: The bicyclic aromatic system creates a larger ring current than benzene, generally spreading the signals over a wider range (120-137 ppm), making the specific substituent effects easier to resolve than in phenyl analogs.

References

• Kitching, W., et al. (1977).[1] Carbon-13 nuclear magnetic resonance examination of naphthalene derivatives. Assignments and analysis of substituent chemical shifts. The Journal of Organic Chemistry.[1]

• Oregon State University. (2022).[1] 13C NMR Chemical Shift Data and Heavy Atom Effects.

• Sigma-Aldrich. (2025).[1] 1-Nitronaphthalene Product Specification and Spectral References.

• PubChem. (2025).[1] 1-Bromonaphthalene Compound Summary and Spectral Data.

Sources

• 1. ntweb.deltastate.edu [ntweb.deltastate.edu]

Crystal Structure Analysis of 1-Bromo-3-nitronaphthalene: A Comparative Technical Guide

This guide serves as a strategic technical manual for the structural elucidation of 1-Bromo-3-nitronaphthalene , a challenging meta-substituted isomer. Unlike its commercially ubiquitous 1,4- and 1,5-analogs, the 1,3-isomer requires specific synthetic and crystallographic protocols due to its unique electronic and steric profile.

Executive Summary & Strategic Positioning

Product/Topic: 1-Bromo-3-nitronaphthalene (Isomer of C₁₀H₆BrNO₂) Classification: Halogenated Nitroaromatic Scaffold Primary Application: Fragment-based drug discovery (FBDD), optoelectronic materials, and halogen bonding studies.

The Core Challenge: Direct nitration of 1-bromonaphthalene predominantly yields the 1,4- (para-like) and 1,5- (peri-like) isomers due to electronic directing effects. The 1-bromo-3-nitronaphthalene isomer is synthetically elusive and structurally distinct, lacking the direct resonance conjugation of the 1,4-isomer or the symmetry of the 1,5-isomer. This guide outlines the protocol to isolate, crystallize, and structurally benchmark this specific isomer against its alternatives.

Comparative Analysis: Target vs. Isomeric Alternatives

The "performance" of a crystal structure in this context refers to its lattice stability , packing efficiency , and intermolecular interaction potential (specifically Halogen Bonding).

Feature	1-Bromo-3-nitronaphthalene (Target)	1-Bromo-4-nitronaphthalene (Alternative A)	1-Bromo-5-nitronaphthalene (Alternative B)
Electronic Nature	Meta-relationship: Inductive withdrawal dominates; Br and NO₂ are electronically decoupled.	Para-relationship: Strong "Push-Pull" resonance (Br donor → NO₂ acceptor).	Trans-annular: Isolated rings; minimal electronic crosstalk.
Crystallizability	Moderate: Lower symmetry (C1 or Cs) often leads to lower melting points and slower nucleation.	High: High symmetry often facilitates rapid crystallization and denser packing.	High: Often crystallizes as needles; high lattice energy.
Halogen Bonding	High Potential: Br is electron-deficient (σ-hole) due to meta-NO₂ induction, favoring strong Br···O/N contacts.	Moderate: Resonance donation from Br reduces the σ-hole magnitude, weakening halogen bonds.	Variable: Dependent on crystal packing; often dominated by π-π stacking.
Synthetic Access	Difficult: Requires indirect synthesis (e.g., deamination of 2-bromo-4-nitroaniline).	Easy: Major product of direct bromination/nitration.	Moderate: Separable minor product of direct nitration.

Technical Workflow: Synthesis to Structure

The following diagram illustrates the critical pathway to obtain the 1,3-isomer, contrasting it with the direct route used for alternatives.

Figure 1: Synthetic logic flow distinguishing the targeted synthesis of the 1,3-isomer from the non-selective direct nitration route.

Experimental Protocols

Phase 1: Crystallization Strategy

Because 1-bromo-3-nitronaphthalene lacks the high symmetry of its isomers, it is prone to forming oils or twinned crystals.

• Method: Slow Evaporation (Ambient Temperature).

• Solvent System:

  • Primary: Ethanol (Absolute) – Good solubility, moderate evaporation rate.

  • Alternative: Toluene/Hexane (1:3) – Promotes π-stacking interactions.

• Protocol:

  • Dissolve 20 mg of purified compound in 2 mL of solvent.

  • Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes nucleation sites).

  • Cover with parafilm, punch 3 small holes, and store in a vibration-free dark enclosure.

  • Expert Insight: If oiling occurs, seed with a micro-crystal of 1-nitronaphthalene (isostructural seeding) to induce nucleation.

Phase 2: X-Ray Data Collection (Standard Configuration)

• Temperature: 100 K (Essential to reduce thermal motion of the nitro group).

• Radiation: Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54184 Å). Note: Bromine absorbs Cu radiation significantly; use Mo source if available to minimize absorption correction errors.

• Refinement Target: Look for disorder in the nitro group (rotation around C-N bond) and the bromine position, which are common in naphthalene derivatives.

Structural Analysis & Interpretation

When analyzing the solved structure, focus on these three specific metrics to validate quality and relevance:

A. The "sigma-Hole" Interaction (Halogen Bonding)

The 1,3-isomer is theoretically the best candidate for halogen bonding among the isomers.

• Mechanism: The nitro group at position 3 withdraws electron density inductively. This depletes electron density at the "tip" of the Bromine atom (position 1), creating a positive potential patch (σ-hole).

• Measurement: Measure the angle

  (nitro oxygen of neighbor).

  • Target:

    (Linearity indicates strong halogen bonding).

  • Distance:

    (Sum of van der Waals radii for Br and O).

B. Planarity and Pi-Stacking

• Check: Calculate the torsion angle of the nitro group relative to the naphthalene plane.

• Expectation: Due to steric freedom at position 3 (no peri-hydrogen interference like in the 1,8-isomer), the nitro group should be nearly coplanar (

  torsion), maximizing conjugation and lattice density.

C. Comparative Lattice Metrics

Use this table to benchmark your experimental results against known standards.

Metric	1-Nitronaphthalene (Reference)	1-Bromo-3-nitronaphthalene (Expected)
Space Group	(Monoclinic)	Likely or (Triclinic)
Z (Molecules/Cell)	4	4 (or 2 if Triclinic)
Density ( )	~1.22 g/cm³	~1.65 - 1.75 g/cm³ (due to heavy Br)
Packing Motif	Herringbone	Stacked Columns (driven by Br···O interactions)

References

• Gryko, D. T., et al. (2023).[1] Dipyrrolonaphthyridinedione – (still) a mysterious cross-conjugated chromophore. Chemical Science. (Discusses steric congestion in 1-bromo-8-nitro isomers). Retrieved from [Link]

• Waters, W. A., et al. (1968). The chlorination of 1-nitronaphthalene. Journal of the Chemical Society C. (Provides foundational reactivity data for 1-nitronaphthalene derivatives).[2] Retrieved from [Link]

• MDPI. (2020). Halogen Bonding: An Introduction. (Theoretical basis for Br...O interactions in crystal engineering). Retrieved from [Link]

• PubChem. 1-Bromo-3-nitronaphthalene Compound Summary. National Library of Medicine. Retrieved from [Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3-Bromo-1-nitronaphthalene | 102153-47-9 | Benchchem [benchchem.com]